Cas no 62141-15-5 (2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

• Product Name: 2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• CAS No: 62141-15-5
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 456729
• PubChem ID: 12329556
• Update Time: 2025-04-19

2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• 3-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)butan-2-one
• 3-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)butan-2-one
• 62141-15-5
• DTXSID30490314
• AKOS012498805

• Inchi： 1S/C15H14N4O/c1-10(11(2)20)14-13-8-18-19(15(13)17-9-16-14)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： HTJPWIKUSWTAFS-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

• Exact Mass: 266.11692
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67